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The assessment of impact and friction sensitivity is a critical aspect of the research,

development, and handling of energetic materials. For researchers, scientists, and

professionals in drug development who may work with energetic compounds, a thorough

understanding of these properties is paramount for ensuring laboratory safety and predicting

material behavior. This guide provides a comparative overview of the impact and friction

sensitivity of various energetic materials, supported by experimental data and detailed

methodologies.

Comparative Sensitivity Data
The following table summarizes the impact and friction sensitivity for a selection of common

energetic materials. Impact sensitivity is often expressed as H₅₀, which represents the drop

height from which a standard weight has a 50% probability of causing an initiation.[1] Friction

sensitivity is determined using methods like the BAM friction apparatus and can be reported as

the load at which there is a 50% probability of initiation (F₅₀) or as a limiting frictional load.[2][3]

Lower H₅₀ and friction values indicate greater sensitivity.
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Energetic Material Abbreviation
Impact Sensitivity
(H₅₀)

Friction Sensitivity

Pentaerythritol

Tetranitrate
PETN 12 ± 2 cm[4] 60 N[2]

Cyclotrimethylenetrinit

ramine
RDX 24 - 29 cm[5] 120 N[2]

Cyclotetramethylenete

tranitramine
HMX 19 - 30 cm[5] 120 N[2]

2,4,6-Trinitrotoluene TNT
100 cm (Figure of

Insensitivity)[6]
>360 N[2]

Triaminotrinitrobenzen

e
TATB >320 cm[7] >360 N[2]

Nitroglycerin NG ~2 cm[1] Very Sensitive

Lead Azide 7-8 cm 0.1 - 1 N

Lead Styphnate 7-10 cm 0.1 - 1 N

Note: Sensitivity values can vary based on the specific test apparatus, procedure, and physical

characteristics of the material sample (e.g., crystal size, purity).

Experimental Protocols
Standardized testing is essential for the reliable and reproducible assessment of mechanical

sensitivity. The following sections detail the methodologies for two of the most common tests:

the BAM Fallhammer Impact Test and the BAM Friction Test.

BAM Fallhammer Impact Test Protocol
The BAM fallhammer test is a widely used method to determine the impact sensitivity of solid

and liquid energetic materials.[8]

Apparatus: The test apparatus consists of a robust base, a drop hammer of a specified mass

(e.g., 1 kg, 5 kg, or 10 kg), guide rails, a release mechanism, and a steel anvil and roller
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assembly where the sample is placed.[9]

Sample Preparation:

Solid samples are typically sieved to a specific particle size range (e.g., 0.5 mm to 1.0 mm).

[8]

A measured volume of the sample, often 40 mm³, is placed in the testing device between two

steel rollers.[8]

Procedure:

The sample is placed on the anvil assembly.

A drop weight is raised to a specific height and released, allowing it to strike the sample.

An observation is made to determine if an initiation (explosion, flame, or decomposition)

occurred. This can be based on sound, smoke, or visual evidence of a reaction.[8]

The "up-and-down" or Bruceton statistical method is commonly employed.[6] In this method,

the height for the next trial is decreased after a positive result and increased after a negative

result, with the step size being uniform on a logarithmic or linear scale.

This process is repeated for a predetermined number of trials (typically 20-50) to gather

sufficient data for statistical analysis.

Data Analysis: The H₅₀ value, the height at which there is a 50% probability of initiation, is

calculated from the series of test results using statistical methods like the Bruceton analysis.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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